4-methoxy-N-[1-[(methylamino)carbonyl]-2-(3-nitrophenyl)vinyl]benzamide

• IUPAC Name: 4-methoxy-N-[(Z)-3-(methylamino)-1-(3-nitrophenyl)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C18H17N3O5/c1-19-18(23)16(11-12-4-3-5-14(10-12)21(24)25)20-17(22)13-6-8-15(26-2)9-7-13/h3-11H,1-2H3,(H,19,23)(H,20,22)/b16-11-
• InChI Key: XNHNIBYFOWSTQS-WJDWOHSUSA-N
• Canonical SMILES: CNC(=O)C(=CC1=CC(=CC=C1)[N+](=O)[O-])NC(=O)C2=CC=C(C=C2)OC
• Isomeric SMILES: CNC(=O)/C(=C/C1=CC(=CC=C1)[N+](=O)[O-])/NC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C18H17N3O5
• Molecular Weight: 355.3 g/mol

Description

The compound “4-methoxy-N-[1-[(methylamino)carbonyl]-2-(3-nitrophenyl)vinyl]benzamide” is a benzamide derivative. Benzamides are a class of compounds containing a benzene ring attached to an amide functional group. They are used in a wide range of applications, including in the synthesis of various pharmaceuticals.

Molecular Structure Analysis

The compound has a molecular formula of C18H17N3O5. It contains a benzene ring, an amide group, a nitro group, and a methoxy group.

Chemical Reactions Analysis

Benzamides can undergo various chemical reactions. For example, they can react with halogens in halogenation reactions, or they can undergo hydrolysis to form benzoic acid and an amine.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the nitro group in this compound could make it more reactive. The methoxy group could increase its lipophilicity, which could affect its solubility and its ability to cross biological membranes.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system with which it interacts. Benzamides have been found to have various biological activities, including antimicrobial, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards of a compound depend on its structure and reactivity. Benzamides are generally considered to be safe, but they can be harmful if ingested or if they come into contact with the skin or eyes.

Future Directions

Benzamides and their derivatives are a focus of ongoing research due to their wide range of biological activities. Future research could explore the potential uses of this compound in medicine or other fields.